Cas no 6906-61-2 (6,7-dihydro-3-methyl-4(5H)-Benzofuranone)

6,7-dihydro-3-methyl-4(5H)-Benzofuranone structure
6906-61-2 structure
Product Name:6,7-dihydro-3-methyl-4(5H)-Benzofuranone
CAS No:6906-61-2
MF:C9H10O2
MW:150.174502849579
CID:392291
PubChem ID:13900024
Update Time:2025-04-19

6,7-dihydro-3-methyl-4(5H)-Benzofuranone Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydro-3-methyl-4(5H)-Benzofuranone
    • 3-methyl-6,7-dihydro-5H-1-benzofuran-4-one
    • 4(5H)-Benzofuranone, 6,7-dihydro-3-methyl-
    • HVXIXLZOMVQEPY-UHFFFAOYSA-N
    • SCHEMBL266599
    • DTXSID60552070
    • 6906-61-2
    • 3-methyl-6,7-dihydro-5H-benzofuran-4-one
    • 3-methyl-4,5,6,7-tetrahydrobenzofuran-4-one
    • 3-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran
    • AKOS000319855
    • 3-methyl-6,7-dihydro-1-benzofuran-4(5H)-one
    • Inchi: 1S/C9H10O2/c1-6-5-11-8-4-2-3-7(10)9(6)8/h5H,2-4H2,1H3
    • InChI Key: HVXIXLZOMVQEPY-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C2C(CCCC1=2)=O

Computed Properties

  • Exact Mass: 150.0681
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
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